Cas no 2738612-34-3 (4-Nitrobenzene-1-sulfonoimidamide)

• Product Name: 4-Nitrobenzene-1-sulfonoimidamide
• CAS No: 2738612-34-3
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• MDL: MFCD34575768
• CID: 5653903
• PubChem ID: 165707056
• Update Time: 2025-06-09

4-Nitrobenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2738612-34-3
• EN300-28268982
• 4-nitrobenzene-1-sulfonoimidamide
• 4-Nitrobenzene-1-sulfonoimidamide

• MDL： MFCD34575768
• Inchi： 1S/C6H7N3O3S/c7-13(8,12)6-3-1-5(2-4-6)9(10)11/h1-4H,(H3,7,8,12)
• InChI Key： BQXXNSDLXFZWBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=N)(N)=O

Computed Properties

• Exact Mass: 201.02081227g/mol
• Monoisotopic Mass: 201.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on 4-Nitrobenzene-1-sulfonoimidamide

Introduction to 4-Nitrobenzene-1-sulfonoimidamide (CAS No. 2738612-34-3)

4-Nitrobenzene-1-sulfonoimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2738612-34-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic sulfonamides, a subclass known for its diverse biological activities and potential therapeutic applications. The structural configuration of 4-Nitrobenzene-1-sulfonoimidamide incorporates both a nitro group and a sulfonamide moiety, which are strategically positioned on a benzene ring. This arrangement imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The nitro group at the para position relative to the sulfonamide functionality contributes to the electron-withdrawing nature of the molecule, influencing its reactivity and interactions with biological targets. The sulfonamide group, on the other hand, is well-documented for its role as a pharmacophore in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and antiviral medications. The combination of these two functional groups in 4-Nitrobenzene-1-sulfonoimidamide suggests a multifaceted interaction profile that could be exploited for developing novel pharmacological interventions.

In recent years, there has been a surge in research focused on nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that nitroaromatic derivatives can exhibit antimicrobial, antitumor, and anti-inflammatory properties. Specifically, the nitro group can be bioactivated by enzymes such as nitric oxide reductase, leading to the generation of reactive species that contribute to the observed biological effects. This bioactivation process is particularly relevant in contexts where localized delivery and controlled release of active species are desired.

The sulfonamide moiety in 4-Nitrobenzene-1-sulfonoimidamide further enhances its potential as a drug candidate by providing a site for hydrogen bonding and salt formation. These interactions are critical for binding to biological targets such as enzymes and receptors, thereby modulating cellular processes. The presence of both the nitro and sulfonamide groups on the benzene ring creates a molecule with enhanced solubility and bioavailability, which are essential characteristics for any promising therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 4-Nitrobenzene-1-sulfonoimidamide with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including those involved in metabolic pathways and signal transduction. These interactions may underpin its potential applications in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of 4-Nitrobenzene-1-sulfonoimidamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group typically follows a classical procedure involving nitration of benzene derivatives, while the sulfonation step necessitates careful selection of reagents to avoid unwanted side products. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste generation and hazardous byproducts.

In clinical research settings, 4-Nitrobenzene-1-sulfonoimidamide has been investigated for its potential role in modulating inflammatory responses. Preclinical studies have revealed that derivatives of this compound can inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The pharmacokinetic properties of 4-Nitrobenzene-1-sulfonoimidamide are another area of active investigation. Research indicates that this compound exhibits moderate oral bioavailability and prolonged half-life upon administration, suggesting its suitability for once-daily dosing regimens. Additionally, its ability to cross biological barriers such as the blood-brain barrier opens up possibilities for treating neurological disorders.

Future directions in the study of 4-Nitrobenzene-1-sulfonoimidamide may include exploring its role in targeted therapy strategies. By incorporating imaging agents or linker molecules, this compound could be repurposed as a tool for delivering therapeutic payloads directly to disease sites. Such approaches are particularly relevant in oncology, where precision medicine aims to maximize treatment efficacy while minimizing systemic toxicity.

The versatility of 4-Nitrobenzene-1-sulfonoimidamide as a chemical scaffold also makes it attractive for designing libraries of compounds with varied biological profiles. Structure-activity relationship (SAR) studies can be conducted to optimize its potency against specific targets while maintaining favorable pharmacokinetic properties. These efforts could lead to the identification of novel lead compounds ready for further development into clinical candidates.

In summary,4-Nitrobenzene-1-sulfonoimidamide (CAS No. 2738612-34-3) represents a promising candidate for pharmaceutical applications due to its unique structural features and demonstrated biological activities. Ongoing research continues to uncover new possibilities for leveraging this compound's potential in treating various diseases. As our understanding of molecular interactions advances, so too will our ability to harness compounds like 4-Nitrobenzene-1-sulfonoimidamide for improving human health outcomes.